Cas no 1692730-52-1 (5-Bromo-4-(butan-2-yloxy)pyridin-3-amine)

• Product Name: 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine
• CAS No: 1692730-52-1
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5708575
• PubChem ID: 103518764
• Update Time: 2025-05-23

5-Bromo-4-(butan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine
• EN300-1294817
• 1692730-52-1

• Inchi： 1S/C9H13BrN2O/c1-3-6(2)13-9-7(10)4-12-5-8(9)11/h4-6H,3,11H2,1-2H3
• InChI Key： QQVRMSFTIYDBQM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OC(C)CC)N

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine

Professional Introduction to 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine (CAS No. 1692730-52-1)

5-Bromo-4-(butan-2-yloxy)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1692730-52-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 5-position and an amine group at the 3-position, combined with a butyl ether moiety at the 4-position, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine have been extensively studied due to its utility as a building block in the development of novel pharmaceutical agents. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the amine group at the 3-position can engage in hydrogen bonding interactions or serve as a nucleophilic site for subsequent modifications.

The butyl ether side chain at the 4-position introduces hydrophobicity and influences the overall solubility and metabolic stability of the compound. These structural attributes make 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine a versatile intermediate in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Notably, studies have highlighted the role of substituted pyridines in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The presence of both bromine and amine functional groups in 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine suggests its potential utility in developing kinase inhibitors or other enzyme-targeting agents.

Moreover, the butyl ether moiety may enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug discovery. This feature has prompted researchers to investigate its suitability for designing neuroactive compounds. Preclinical studies have demonstrated that certain pyridine derivatives can cross the blood-brain barrier effectively, making them attractive candidates for treating neurological disorders.

The chemical synthesis of 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine involves multi-step organic transformations, starting from commercially available pyridine precursors. Key synthetic steps include halogenation at the desired position, etherification to introduce the butyl group, and subsequent functionalization of the amine group. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity and purity of the compound.

The pharmacokinetic properties of 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine are also subjects of interest. In vitro studies have provided insights into its metabolic stability and interaction with cytochrome P450 enzymes, which are crucial for understanding drug disposition and potential drug-drug interactions. Additionally, pharmacokinetic modeling has been utilized to predict how variations in its structure might influence its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

The therapeutic applications of this compound are further supported by computational chemistry approaches. Molecular docking simulations have been performed to evaluate its binding affinity to various biological targets. These simulations have revealed that 5-Bromo-4-(butan-2-yloxy)pyridin-3-amine can interact with proteins involved in inflammation, apoptosis, and cell signaling pathways. Such interactions suggest its potential use in developing treatments for inflammatory diseases, cancer, and neurodegenerative conditions.

In conclusion, 5-Bromo-4-(butan-2-yloxy)pyridin-3-am ine (CAS No. 1692730-52-1) is a structurally intriguing compound with significant implications in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to explore its biological activities and potential clinical applications, reinforcing its importance as a compound of interest in modern drug discovery efforts.